6-Cyclobutoxypyridin-3-amine
Cat. No. B8746544
M. Wt: 164.20 g/mol
InChI Key: JRBXTNBZQGKGBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[CH:1]1([O:5][c:6]2[n:7][cH:8][c:9]([N+:12]([O-:13])=[O:14])[cH:10][cH:11]2)[CH2:2][CH2:3][CH2:4]1>>[CH:1]1([O:5][c:6]2[n:7][cH:8][c:9]([NH2:12])[cH:10][cH:11]2)[CH2:2][CH2:3][CH2:4]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc(OC2CCC2)nc1
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Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(OC2CCC2)nc1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
